Cas no 21693-51-6 (Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-)

Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- structure
21693-51-6 structure
Product Name:Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
CAS No:21693-51-6
MF:C13H18
MW:174.282023906708
CID:264631
PubChem ID:30755
Update Time:2025-04-19

Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
    • 1,5,8-trimethyl-1,2,3,4-tetrahydronaphthalene
    • 1,5,8-Trimethyltetraline
    • 1,5,8-TRIMETHYLTETRALIN
    • 1,5,8-Trimethyltetraline1000µg
    • 5,6,7,8-Tetrahydro-1,4,5-trimethylnaphthalen
    • Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl
    • 1,2,3,4-TETRAHYDRO-1,5,8-TRIMETHYLNAPHTHALENE
    • Naphthalene, 1,2,3,4-tetrahydro-1,5,8-trimethyl-
    • FT-0759202
    • 21693-51-6
    • 9IUN61E4YV
    • DTXSID00944298
    • OIIJXQMSEYQDDI-UHFFFAOYSA-N
    • 1,5,8-Trimethyltetralin, (+/-)-
    • 1,2,3,4-Tetrahydro-1,5,8-trimethyl-naphthalene
    • UNII-9IUN61E4YV
    • NAPHTHALENE, 1,2,3,4-TETRAHYDRO-4,5,8-TRIMETHYL-
    • AKOS006273625
    • (+/-)-1,5,8-TRIMETHYLTETRALIN
    • Inchi: 1S/C13H18/c1-9-7-8-11(3)13-10(2)5-4-6-12(9)13/h7-8,10H,4-6H2,1-3H3
    • InChI Key: OIIJXQMSEYQDDI-UHFFFAOYSA-N
    • SMILES: C1(C)C2C(C)=CC=C(C)C=2CCC1

Computed Properties

  • Exact Mass: 174.14100
  • Monoisotopic Mass: 174.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.74320

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